Cas no 1160264-32-3 (1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime)

• Product Name: 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime
• CAS No: 1160264-32-3
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• MDL: MFCD12197734
• CID: 4682610
• Update Time: 2025-06-30

1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime
• 1H-imidazole-2-carboxaldehyde, 1-(2,2-dimethoxyethyl)-, oxime
• (E)-N-{[1-(2,2-dimethoxyethyl)imidazol-2-yl]methylidene}hydroxylamine
• 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime

• MDL： MFCD12197734
• Inchi： 1S/C8H13N3O3/c1-13-8(14-2)6-11-4-3-9-7(11)5-10-12/h3-5,8,12H,6H2,1-2H3/b10-5+
• InChI Key： SULVYDYFKGMGEN-BJMVGYQFSA-N
• SMILES： O(C)C(CN1C=CN=C1/C=N/O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• XLogP3: -0.3
• Topological Polar Surface Area: 68.9

Additional information on 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime

Professional Introduction to Compound with CAS No. 1160264-32-3 and Product Name: 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime

The compound with the CAS number 1160264-32-3 and the product name 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime structure combines a versatile imidazole core with an aldehyde oxime functional group, which is known for its reactivity and biological activity.

Recent research has highlighted the importance of imidazole derivatives in medicinal chemistry. Imidazole scaffolds are widely recognized for their presence in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime molecule, with its specific substitution pattern, exhibits promising pharmacological properties that make it a valuable candidate for further investigation. The dimethoxyethyl side chain enhances solubility and metabolic stability, while the aldehyde oxime moiety provides a reactive site for further chemical modifications.

In the realm of drug discovery, the development of novel heterocyclic compounds remains a cornerstone of innovation. The 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime has been explored in various preclinical studies for its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. The aldehyde functionality allows for facile conjugation with other bioactive molecules, enabling the design of prodrugs or targeted therapeutics. This flexibility is particularly advantageous in the development of precision medicine approaches.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The imidazole ring is known to mimic natural biomolecules such as histamine, which has led to its widespread use in the synthesis of histamine receptor ligands. Additionally, the oxime group can participate in coordination chemistry with metal ions, opening up possibilities for metallodrug applications. These properties make 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime a multifaceted tool for researchers investigating new therapeutic strategies.

The synthesis of this compound involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the dimethoxyethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the aldehyde oxime functionality demands careful optimization to maximize functional group compatibility. These synthetic challenges underscore the importance of skilled chemists in translating laboratory discoveries into viable pharmaceuticals.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive experimental trials. This approach has significantly reduced the time and resources required to identify promising drug candidates. Moreover, machine learning algorithms are being employed to analyze large datasets and identify patterns that may lead to novel derivatives with enhanced pharmacological properties.

The potential applications of 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in biopharmaceuticals such as monoclonal antibodies or enzyme inhibitors. The ability to modify both the imidazole core and the aldehyde oxime group provides a rich palette for designing molecules that can interact with biological targets in multiple ways. This versatility is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

In conclusion, the compound with CAS number 1160264-32-3 and product name 1-(2,2-Dimethoxyethyl)-1H-imidazole-2-carbaldehyde oxime represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.